Cas no 78782-27-1 (4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane
• CAS No: 78782-27-1
• MF: C₁₄H₁₉BO₂
• MW: 230.110464334488
• MDL: MFCD03453666
• CID: 553482
• PubChem ID: 5708413
• Update Time: 2025-06-10

4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane
• TRANS-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)STYRENE
• 1,3,2-Dioxaborolane,4,4,5,5-tetramethyl-2-(2-phenylethenyl)-
• BETA-STYRYLBORONIC ACID PINACOL CYCLIC ESTER
• E-Phenylethenylboronic acid, pinacol ester
• 1-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-phenylethene
• 4,4,5,5-tetramethyl-2-(3-phenylprop-1-en-2-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-styryl-[1,3,2]dioxaborolane
• B-STYRYLBORONIC ACID PINACOL ESTER
• cinnamyl boronic acid pinacol ester
• SS-STYRYLBORONIC ACID PINACOL ESTER
• TRANS-STYRYLBORONIC ACID,PINACOL ESTER
• trans-2-Phenylvinylboronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-((E)-styryl)-[1,3,2]dioxaborolane
• (E/Z)4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-[(E)-2-phenylethenyl]-1,3,2-dioxaborolane
• (E)-4,4,5,5-TETRAMETHYL-2-(2-PHENYLVINYL)-1,3,2-DIOXABOROLANE
• E-Phenylethenylboronic acid,pinacol ester
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[(1E)-2-phenylethenyl]-
• SCHEMBL1007719
• GS-5850
• AKOS015960064
• 4,4,5,5-tetramethyl-2-[(1E)-2-phenylethenyl]-1,3,2-dioxaborolane
• Z2312943806
• SCHEMBL1007720
• MFCD03453666
• 4,4,5,5-tetramethyl-2-[(1Z)-2-phenylethenyl]-1,3,2-dioxaborolane
• ARAINKADEARZLZ-ZHACJKMWSA-N
• 4,4,5,5-tetramethyl-2-[(e)-2-phenylvinyl]-1,3,2-dioxaborolane
• EN300-1270619
• 83947-56-2
• trans-styrylboronic acid, pinacol ester
• (E)-Phenylethenylboronic acid, pinacol ester
• (E)-4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane
• beta-styrylboronic acid pinacol ester
• CS-0437049
• CS-0006605
• H10648
• 6-Nitro-1-diazo-2-naphthol-4-sulfonicacid
• F11372
• CHEMBL2315711
• 78782-27-1
• (E)-STYRYLBORONIC ACID PINACOL ESTER

• MDL： MFCD03453666
• Inchi： 1S/C14H19BO2/c1-13(2)14(3,4)17-15(16-13)11-10-12-8-6-5-7-9-12/h5-11H,1-4H3/b11-10+
• InChI Key： ARAINKADEARZLZ-ZHACJKMWSA-N
• SMILES： O1B(/C=C/C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 230.14800
• Monoisotopic Mass: 230.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: 27-33 °C(lit.)
• Boiling Point: 271.9±33.0 °C at 760 mmHg
• Flash Point: >230 °F
• PSA: 18.46000
• LogP: 3.33120
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H302 (33.33%) H312 (33.33%) H315 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane (CAS No. 78782-27-1): A Versatile Building Block in Modern Organic Synthesis

4,4,5,5-Tetramethyl-2-styryl-1,3,2-dioxaborolane (CAS No. 78782-27-1) is a highly versatile compound that has gained significant attention in the field of organic synthesis and medicinal chemistry. This compound is a member of the dioxaborolane family and is characterized by its unique structural features, which include a styryl group and two tetramethyl substituents. These properties make it an excellent reagent for various chemical transformations, particularly in the context of cross-coupling reactions.

The 4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane is widely used as a boronic acid derivative in Suzuki-Miyaura coupling reactions. This reaction is one of the most powerful and widely used methods for forming carbon-carbon bonds in organic synthesis. The dioxaborolane structure provides enhanced stability and reactivity compared to traditional boronic acids, making it an ideal choice for a wide range of substrates. Recent studies have demonstrated its effectiveness in synthesizing complex molecules with high yields and selectivity.

In the realm of medicinal chemistry, 4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane has shown promise as a building block for the development of novel pharmaceuticals. Its ability to form stable intermediates and participate in selective reactions makes it particularly useful in the synthesis of bioactive compounds. For example, researchers have utilized this compound to synthesize potential anticancer agents and antiviral drugs. The styryl group provides additional functionality that can be further modified to enhance the pharmacological properties of the final product.

The synthetic utility of 4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane extends beyond its use in cross-coupling reactions. It has also been employed in the synthesis of fluorescent probes and materials science applications. The presence of the styryl group allows for the creation of conjugated systems that exhibit unique optical properties. These properties are crucial for developing new materials with applications in sensing and imaging technologies.

Recent advancements in catalytic methods have further expanded the scope of applications for 4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane. Novel catalysts and reaction conditions have been developed to improve the efficiency and selectivity of reactions involving this compound. For instance, palladium-catalyzed reactions have been optimized to achieve high yields and excellent regioselectivity. These improvements have made it possible to synthesize complex molecules with greater ease and reliability.

In addition to its synthetic applications, 4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane has been studied for its potential biological activities. Preliminary studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. These findings suggest that further research into its biological effects could lead to the development of new therapeutic agents.

The safety profile of 4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly under standard laboratory conditions, appropriate safety measures should always be followed to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles and working in a well-ventilated area.

In conclusion, 4,4,5,5-tetramethyl-2-styryl-1,3,2-dioxaborolane (CAS No. 78782-27-1) is a highly valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for researchers working on complex molecule synthesis and drug development. As research continues to advance in these fields, the importance of this compound is likely to grow even further.